Cas no 941236-30-2 (3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID)

• Product Name: 3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
• CAS No: 941236-30-2
• MF: C₁₅H₁₂ClN₃O₂
• MW: 301.727682113647
• CID: 1983098
• PubChem ID: 16653171
• Update Time: 2025-04-21

3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLOROPHENYL)-2,7-DIMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
• 3-(3-chlorophenyl)-2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• DTXSID60586496
• AKOS002671302
• 941236-30-2

• Inchi： 1S/C15H12ClN3O2/c1-8-13(10-4-3-5-11(16)6-10)14-17-7-12(15(20)21)9(2)19(14)18-8/h3-7H,1-2H3,(H,20,21)
• InChI Key： KGQWCTTVAVRLFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(C)=NN2C(C)=C(C(=O)O)C=NC2=1

Computed Properties

• Exact Mass: 301.0618043Da
• Monoisotopic Mass: 301.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.5Ų